Cas no 65550-78-9 (2-Bromo-5-iodo-3-methylpyridine)

2-Bromo-5-iodo-3-methylpyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct substitution pattern, featuring bromine and iodine at the 2- and 5-positions alongside a methyl group at the 3-position, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings. The presence of both bromo and iodo substituents allows for selective functionalization, enabling precise structural modifications. This compound is particularly valuable in the development of heterocyclic compounds and bioactive molecules. Its stability and reactivity under controlled conditions make it a reliable choice for advanced synthetic applications.
2-Bromo-5-iodo-3-methylpyridine structure
65550-78-9 structure
Product Name:2-Bromo-5-iodo-3-methylpyridine
CAS No:65550-78-9
MF:C6H5BrIN
MW:297.91907286644
MDL:MFCD09037466
CID:90308
PubChem ID:253662427
Update Time:2025-10-17

2-Bromo-5-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-iodo-3-methylpyridine
    • 2-Bromo-3-iodo-4-picoline
    • 2-BROMO-3-IODO-4-PICOLINE,98
    • 2-Bromo-5-iodo-3-methyl-pyridine
    • 2-bromo-3-methyl-5-iodopyridine
    • 2-Bromo-5-iodo-3-picoline
    • 2-Bromo-5-jodo-3-picolin
    • Pyridine, 2-bromo-5-iodo-3-methyl-
    • PubChem5968
    • WJPSANINUBHCFE-UHFFFAOYSA-N
    • Pyridine,2-bromo-5-iodo-3-methyl-
    • VP10090
    • RL04497
    • FCH1325864
    • BC228774
    • OR345123
    • BC003067
    • AX8217835
    • AB1005018
    • AB0042865
    • B4312
    • Z0759
    • ST24
    • SCHEMBL1929811
    • DS-11870
    • MFCD09037466
    • 65550-78-9
    • FT-0646440
    • DTXSID40435791
    • CS-0153175
    • AKOS015891658
    • A21432
    • SY041758
    • J-508385
    • I10151
    • 2-Bromo-5-iodo-3-methylpyridne
    • 2-Bromo-5-iodo-3-methylpyridine 98%
    • 2-Bromo-5-iodo-3-methylpyridine >Pyridine, 2-bromo-5-iodo-3-methyl-
    • 2-BROMO-5-IODO-3-METHYLPYRIDINE ISO 9001：2015 REACH
    • DB-082200
    • MDL： MFCD09037466
    • Inchi： 1S/C6H5BrIN/c1-4-2-5(8)3-9-6(4)7/h2-3H,1H3
    • InChI Key： WJPSANINUBHCFE-UHFFFAOYSA-N
    • SMILES： C1(Br)=NC=C(I)C=C1C

Computed Properties

  • Exact Mass: 296.86500
  • Monoisotopic Mass: 296.86501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: White to grayish yellow powder
  • Density: 2.171
  • Melting Point: 44.0 to 48.0 deg-C
  • Boiling Point: 298 ºC
  • Flash Point: 134 ºC
  • Refractive Index: 1.646
  • Solubility: Soluble in methanol
  • PSA: 12.89000
  • LogP: 2.75710
  • Sensitiveness: Light Sensitive
  • λmax: 275(lit.)
  • Solubility: Insoluble in water
  • pka: -0.94±0.20(Predicted)

2-Bromo-5-iodo-3-methylpyridine Security Information

2-Bromo-5-iodo-3-methylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-5-iodo-3-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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Alichem
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TRC
B693583-100mg
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100mg
 $ 64.00 2023-04-18
TRC
B693583-250mg
2-Bromo-5-iodo-3-methylpyridine
 65550-78-9
250mg
 $ 75.00 2023-04-18
TRC
B693583-500mg
2-Bromo-5-iodo-3-methylpyridine
 65550-78-9
500mg
 $ 87.00 2023-04-18
TRC
B693583-1g
2-Bromo-5-iodo-3-methylpyridine
 65550-78-9
1g
 $ 98.00 2023-04-18

2-Bromo-5-iodo-3-methylpyridine Production Method

2-Bromo-5-iodo-3-methylpyridine Related Literature

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